Cas no 2138225-91-7 (2-ethynyl-1-propyl-1H-1,3-benzodiazole)

2-Ethynyl-1-propyl-1H-1,3-benzodiazole is a heterocyclic organic compound featuring a benzodiazole core functionalized with an ethynyl group at the 2-position and a propyl substituent at the 1-position. This structure imparts versatility in synthetic applications, particularly in the development of pharmaceuticals, agrochemicals, and advanced materials. The ethynyl group enables click chemistry reactions, facilitating efficient derivatization, while the propyl chain enhances solubility in organic solvents. Its benzodiazole scaffold contributes to potential biological activity, making it a valuable intermediate in medicinal chemistry. The compound’s stability and reactivity profile make it suitable for cross-coupling and cycloaddition reactions, offering utility in targeted molecular design.
2-ethynyl-1-propyl-1H-1,3-benzodiazole structure
2138225-91-7 structure
Product Name:2-ethynyl-1-propyl-1H-1,3-benzodiazole
CAS No:2138225-91-7
MF:C12H12N2
MW:184.237082481384
CID:5861793
PubChem ID:165467673
Update Time:2025-05-20

2-ethynyl-1-propyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

    • EN300-801959
    • 2138225-91-7
    • 2-ethynyl-1-propyl-1H-1,3-benzodiazole
    • Inchi: 1S/C12H12N2/c1-3-9-14-11-8-6-5-7-10(11)13-12(14)4-2/h2,5-8H,3,9H2,1H3
    • InChI Key: JIEYFVMXKKXVEN-UHFFFAOYSA-N
    • SMILES: N1(C(C#C)=NC2C=CC=CC1=2)CCC

Computed Properties

  • Exact Mass: 184.100048391g/mol
  • Monoisotopic Mass: 184.100048391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 17.8Ų

2-ethynyl-1-propyl-1H-1,3-benzodiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-801959-1.0g
2-ethynyl-1-propyl-1H-1,3-benzodiazole
2138225-91-7 95%
1.0g
$2578.0 2024-05-21
Enamine
EN300-801959-0.05g
2-ethynyl-1-propyl-1H-1,3-benzodiazole
2138225-91-7 95%
0.05g
$2166.0 2024-05-21
Enamine
EN300-801959-0.1g
2-ethynyl-1-propyl-1H-1,3-benzodiazole
2138225-91-7 95%
0.1g
$2268.0 2024-05-21
Enamine
EN300-801959-0.25g
2-ethynyl-1-propyl-1H-1,3-benzodiazole
2138225-91-7 95%
0.25g
$2372.0 2024-05-21
Enamine
EN300-801959-0.5g
2-ethynyl-1-propyl-1H-1,3-benzodiazole
2138225-91-7 95%
0.5g
$2475.0 2024-05-21
Enamine
EN300-801959-2.5g
2-ethynyl-1-propyl-1H-1,3-benzodiazole
2138225-91-7 95%
2.5g
$5055.0 2024-05-21
Enamine
EN300-801959-5.0g
2-ethynyl-1-propyl-1H-1,3-benzodiazole
2138225-91-7 95%
5.0g
$7479.0 2024-05-21
Enamine
EN300-801959-10.0g
2-ethynyl-1-propyl-1H-1,3-benzodiazole
2138225-91-7 95%
10.0g
$11090.0 2024-05-21

Additional information on 2-ethynyl-1-propyl-1H-1,3-benzodiazole

Professional Introduction to Compound with CAS No. 2138225-91-7 and Product Name: 2-ethynyl-1-propyl-1H-1,3-benzodiazole

The compound with the CAS number 2138225-91-7 and the product name 2-ethynyl-1-propyl-1H-1,3-benzodiazole represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the benzodiazole class, a well-known scaffold in medicinal chemistry due to its broad spectrum of biological activities. The introduction of ethynyl and propyl substituents at specific positions on the benzodiazole core introduces unique pharmacophoric features that have garnered considerable interest from researchers exploring novel therapeutic applications.

Benzodiazole derivatives have long been recognized for their anxiolytic, sedative, muscle relaxant, and anticonvulsant properties. The structural modification of benzodiazole molecules has been a cornerstone in developing new drugs with improved efficacy and reduced side effects. Among these modifications, the incorporation of alkyne groups (ethynyl) and longer alkyl chains (propyl) can significantly alter the pharmacokinetic and pharmacodynamic profiles of the compounds. The ethynyl group, characterized by its triple bond, can enhance binding affinity to target receptors by increasing the compound's lipophilicity, while the propyl group contributes to steric hindrance, which may influence receptor interaction and metabolic stability.

Recent studies have highlighted the potential of 2-ethynyl-1-propyl-1H-1,3-benzodiazole in addressing neurological disorders. Research published in peer-reviewed journals suggests that this compound exhibits promising activity as a positive allosteric modulator of the GABA-A receptor. The GABA-A receptor is a key target for anxiolytic drugs, and modulating its activity can lead to therapeutic benefits without the sedative side effects associated with traditional benzodiazepines. The unique combination of ethynyl and propyl substituents in 2-ethynyl-1-propyl-1H-1,3-benzodiazole appears to optimize its interaction with this receptor, leading to enhanced selectivity and reduced risk of tolerance development.

In addition to its potential in neurological applications, 2-ethynyl-1-propyl-1H-1,3-benzodiazole has shown intriguing properties in preclinical models relevant to other therapeutic areas. For instance, preliminary data indicate that this compound may possess anti-inflammatory effects by modulating immune cell signaling pathways. The ethynyl group has been shown to enhance the bioavailability of small molecules when incorporated into drug candidates, potentially improving the therapeutic outcome. Furthermore, the propyl substituent may contribute to metabolic stability by reducing susceptibility to enzymatic degradation.

The synthesis of 2-ethynyl-1-propyl-1H-1,3-benzodiazole involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the ethynyl group efficiently. These reactions leverage transition metal catalysts to facilitate carbon-carbon bond formation under mild conditions, minimizing unwanted side products. The propyl group is typically introduced through nucleophilic substitution or alkylation reactions, which must be carefully optimized to avoid over-substitution or degradation of the benzodiazole core.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mechanism of 2-ethynyl-1-propyl-1H-1,3-benzodiazole to its target receptors. These studies utilize advanced docking algorithms and quantum mechanical calculations to predict binding affinities and interactions at an atomic level. Such insights are crucial for designing next-generation analogs with improved pharmacological profiles. The integration of machine learning techniques has further enhanced our ability to predict drug-like properties and optimize lead compounds for clinical development.

The pharmacokinetic profile of 2-ethynyl-1-propyl-1H-1,3-benzodiazole is another critical aspect that has been extensively studied. In vitro and in vivo experiments have provided valuable data on its absorption, distribution, metabolism, excretion (ADME) properties. The ethynyl group enhances lipophilicity, which can improve oral bioavailability but may also raise concerns about central nervous system penetration if not properly balanced. Conversely, the propyl group may slow down metabolic clearance but could also increase toxicity if accumulation occurs. These factors must be carefully considered during drug development to ensure safety and efficacy.

Emerging research also explores the potential role of 2-ethynyl-1-propyl-1H-1,3-benzodiazole in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Studies suggest that benzodiazole derivatives can modulate neurotransmitter systems involved in these conditions by interacting with specific receptor subtypes or downstream signaling pathways. The unique structural features of 2-ethynyl-1-propyl-1H-1,3-benzodiazole make it an attractive candidate for further investigation in this area. Preclinical trials are underway to evaluate its efficacy in animal models of neurodegeneration.

The regulatory landscape for novel pharmaceutical compounds like 2-(Ethynyl)-propyloxy)-benzodiazolone (CAS No: 2138225–91–7) is stringent but well-defined. Regulatory agencies such as the FDA and EMA require comprehensive data on safety and efficacy before approving new drugs for clinical use. This includes preclinical studies in vitro and in vivo as well as randomized controlled trials involving human subjects. The synthesis process must also be validated to ensure consistency and reproducibility across batches.

In conclusion,2-(Ethynil)-propyloxy)-benzodi-a-zolone (CAS No: 2138225–91–7) represents a promising candidate for further development in pharmaceutical applications due to its unique structural features and demonstrated biological activity. Its potential as an anxiolytic agent with improved selectivity over traditional benzodiazepines makes it particularly noteworthy among recent advances in medicinal chemistry. Continued research into its pharmacological properties will likely uncover additional therapeutic applications beyond those currently envisioned.

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent